N-(2-methoxyphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C11H11N3O2S/c1-7-10(17-14-13-7)11(15)12-8-5-3-4-6-9(8)16-2/h3-6H,1-2H3,(H,12,15)
• InChI Key: FHWXGYMNCQHSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound, the conditions under which it reacts, the products of its reactions, and the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves measuring properties such as the compound’s melting point, boiling point, solubility, optical activity, and spectral properties. Computational chemistry can also be used to predict many of these properties.

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it interacts with biological systems. This could involve binding to specific proteins or other biomolecules, triggering or inhibiting specific biochemical pathways, or altering the behavior of cells or organisms.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. It includes studying its effects on human health and the environment, and how to handle, store, and dispose of it safely.